Cas no 436118-35-3 ((2,6-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (2,6-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 436118-35-3
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 5930273
• PubChem ID: 2367951
• Update Time: 2023-11-23

(2,6-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z19818647
• 436118-35-3
• MLS000564769
• AB00527691-03
• CHEMBL1582372
• EN300-26576694
• HMS2426G24
• (2,6-dichlorophenyl)methyl 2-chloropyridine-3-carboxylate
• AKOS033713458
• SMR000151992
• (2,6-Dichlorophenyl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C13H8Cl3NO2/c14-10-4-1-5-11(15)9(10)7-19-13(18)8-3-2-6-17-12(8)16/h1-6H,7H2
• InChI Key： PXQRQSCNXOMYLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC(C1C(=NC=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 314.962062g/mol
• Monoisotopic Mass: 314.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls